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Compound of Interest

Compound Name: Dodecamethylpentasiloxane

Cat. No.: B120680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecamethylpentasiloxane (CAS No. 141-63-9), a linear siloxane with the chemical formula

C₁₂H₃₆O₄Si₅, is a well-characterized compound frequently utilized in mass spectrometry (MS)

applications.[1][2] Its chemical inertness, distinct fragmentation pattern, and appropriate

volatility make it a suitable reference standard for various analytical procedures, particularly in

conjunction with Gas Chromatography-Mass Spectrometry (GC-MS).[1][3] These application

notes provide detailed protocols for the use of dodecamethylpentasiloxane as both an

external and internal reference standard for the calibration and quantitative analysis of

siloxanes and other analogous compounds.

Physicochemical Properties
A thorough understanding of the physicochemical properties of dodecamethylpentasiloxane
is essential for its effective use as a reference standard.
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Property Value

Molecular Formula C₁₂H₃₆O₄Si₅

Molecular Weight 384.84 g/mol [1]

Boiling Point 230 °C[1]

Density 0.8755 g/cm³ at 20 °C[1]

Vapor Pressure 4.50 x 10⁻² mm Hg at 25 °C[1]

Solubility in Water 7.04 x 10⁻⁵ mg/L at 25 °C[1]

Mass Spectral Characteristics
Under electron ionization (EI), dodecamethylpentasiloxane produces a characteristic and

reproducible fragmentation pattern. The resulting mass spectrum serves as a chemical

fingerprint for its identification.[2] Key fragment ions are consistently observed, making it a

reliable standard for mass spectrometer tuning and calibration.

Mass-to-Charge Ratio
(m/z)

Ion Identity Relative Abundance

73 [Si(CH₃)₃]⁺ High (Often Base Peak)

147 [(CH₃)₃SiOSi(CH₃)₂]⁺ High

207
[(CH₃)₃SiOSi(CH₃)₂OSi(CH₃)₂]

⁺
Medium

281
[(CH₃)₃SiOSi(CH₃)₂OSi(CH₃)₂

OSi(CH₃)₂]⁺
High

355 [M - CH₃]⁺ Medium

Note: Relative abundances can vary depending on the mass spectrometer and ionization

conditions.
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Application 1: External Standard for Mass
Spectrometer Calibration and Tuning
Dodecamethylpentasiloxane can be employed as an external standard to verify and adjust

the mass accuracy and resolution of a mass spectrometer. Its well-defined fragment ions

provide multiple calibration points across a relevant mass range for the analysis of other

siloxanes.

Experimental Protocol:
Preparation of Standard Solution: Prepare a 1 µg/mL solution of

dodecamethylpentasiloxane in a high-purity solvent such as hexane or ethyl acetate.

Direct Infusion or Injection:

Direct Infusion: Infuse the standard solution directly into the mass spectrometer's ion

source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

GC Injection: Inject 1 µL of the standard solution into the GC-MS system.

Mass Spectrometer Tuning:

Acquire a mass spectrum of dodecamethylpentasiloxane.

Compare the observed m/z values of the characteristic fragment ions (73, 147, 281) with

their theoretical exact masses.

Adjust the mass spectrometer's calibration parameters until the measured masses are

within the desired tolerance (typically < 5 ppm for high-resolution instruments).

Optimize ion source and lens voltages to achieve appropriate peak shapes and intensities

for the characteristic ions.

Logical Relationship: Mass Spectrometer Calibration
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Preparation

Analysis & Calibration

Dodecamethylpentasiloxane Standard

1 µg/mL Standard Solution

High-Purity Solvent

Direct Infusion or GC Injection Acquire Mass Spectrum Check m/z of Key Ions
(73, 147, 281)

Adjust MS Calibration

If deviation

Optimize Source Parameters

If suboptimal

Calibrated & Tuned MS
If acceptable
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Sample & Standard Preparation

GC-MS Analysis & Data Processing

Dodecamethylpentasiloxane
Internal Standard (IS) Stock

Spiked Unknown Sample Spiked Calibration Standards

Unknown Sample Calibration Standards
(Known Analyte Conc.)

GC-MS Analysis (SIM Mode)

Calculate Peak Area Ratio
(Analyte/IS)

Construct Calibration Curve

From Spiked Standards

Quantify Analyte in Unknown

From Spiked Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b120680?utm_src=pdf-body-img
https://www.benchchem.com/product/b120680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Calibration Using a Single-Point External Reference Material Harmonizes Quantitative
Mass Spectrometry Proteomics Data between Platforms and Laboratories - PMC
[pmc.ncbi.nlm.nih.gov]

2. Polydimethylsiloxane-based wide-range mass calibration for direct analysis in real-time
mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Dodecamethylpentasiloxane | C12H36O4Si5 | CID 8853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dodecamethylpentasiloxane as a Reference Standard
in Mass Spectrometry: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-
as-a-reference-standard-in-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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